Cas no 70453-71-3 (N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide)

N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide structure
70453-71-3 structure
Product Name:N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide
CAS No:70453-71-3
MF:C17H12ClNO2S
MW:329.800682067871
CID:1743846
PubChem ID:607024
Update Time:2025-04-21

N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxamide, N-(4-acetylphenyl)-3-chloro-
    • N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide
    • SR-01000424794
    • STK132978
    • SR-01000424794-1
    • CB02030
    • PKOPSSCTCHIJHC-UHFFFAOYSA-N
    • N-(4-Acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide #
    • SMSF0007027
    • CBMicro_000767
    • AKOS000592085
    • 70453-71-3
    • AG-205/11611357
    • N-(4-acetylphenyl)-3-chlorobenzo[b]thiophene-2-carboxamide
    • Benzothiophene-2-carboxamide, 3-chloro-N-(4-acetylphenyl)-
    • F0359-0241
    • BIM-0000660.P001
    • Inchi: 1S/C17H12ClNO2S/c1-10(20)11-6-8-12(9-7-11)19-17(21)16-15(18)13-4-2-3-5-14(13)22-16/h2-9H,1H3,(H,19,21)
    • InChI Key: PKOPSSCTCHIJHC-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(NC2C=CC(C(C)=O)=CC=2)=O)SC2C=CC=CC=21

Computed Properties

  • Exact Mass: 329.02786
  • Monoisotopic Mass: 329.0277275g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 74.4Ų

Experimental Properties

  • PSA: 46.17

N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0359-0241-2μmol
N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide
70453-71-3 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0359-0241-5μmol
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Life Chemicals
F0359-0241-10μmol
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Life Chemicals
F0359-0241-20μmol
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$79.0 2023-05-17
Life Chemicals
F0359-0241-1mg
N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide
70453-71-3 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0359-0241-2mg
N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide
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F0359-0241-3mg
N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide
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Life Chemicals
F0359-0241-4mg
N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide
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Life Chemicals
F0359-0241-5mg
N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide
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F0359-0241-10mg
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